(Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate

• IUPAC Name: [(2Z)-2-[(3-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C25H19FO7/c1-29-21-11-15(12-22(30-2)24(21)31-3)25(28)32-17-7-8-18-19(13-17)33-20(23(18)27)10-14-5-4-6-16(26)9-14/h4-13H,1-3H3/b20-10-
• InChI Key: XEBSSGLEFSFNQR-JMIUGGIZSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC(=CC=C4)F)O3
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC(=CC=C4)F)/O3
• Molecular Formula: C25H19FO7
• Molecular Weight: 450.4 g/mol

Description

(Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate is a useful research compound. Its molecular formula is C25H19FO7 and its molecular weight is 450.418. The purity is usually 95%.
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Scientific Research Applications

Hydrogen-Bonded Dimers and Aromatic Interactions

• Compounds similar to (Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate have been studied for their unique structural properties. For instance, certain isomers form hydrogen-bonded dimers, which are linked into chains by aromatic pi-pi stacking interactions or dipolar carbonyl-carbonyl interactions (Delgado et al., 2006).

Synthesis of New Derivatives with Pharmacological Activities

• New derivatives have been synthesized with the aim of exploring their anti-inflammatory, analgesic, anticancer, and antimicrobial activities. For example, imidazolyl acetic acid derivatives and thiazolone derivatives have been created and evaluated for these properties (Khalifa & Abdelbaky, 2008); (Pansare et al., 2019).

Antimicrobial Activity

• Certain derivatives show significant antimicrobial activity against various bacterial and fungal strains. This includes the exploration of their effects on gram-positive and gram-negative bacteria (PansareDattatraya & Devan, 2015).

Synthesis of Pyran Derivatives

• Research has been conducted on the reaction of 3-oxo-2,3-dihydrobenzofuran with other compounds to synthesize pyran derivatives, contributing to the knowledge of organic synthesis processes (Mérour & Cossais, 1991).

Bioactivity Studies

• New derivatives have been synthesized and tested for their cytotoxicity, tumor-specificity, and potential as enzyme inhibitors. Such studies are crucial for the development of new anticancer agents (Gul et al., 2016).

Chiral Separation and Imaging Applications

• Advanced techniques have been developed for the chiral separation of stereoisomers of related compounds. Additionally, some derivatives have been used as fluorescent probes for metal ion sensing, demonstrating applications in cell imaging (Peikova et al., 2019); (Saha et al., 2011).